Cas no 3248-78-0 (Borane, trioctyl-)

Borane, trioctyl- structure

Borane, trioctyl- structure

Product Name:Borane, trioctyl-

CAS No:3248-78-0

Molecular Formula:C₂₄H₅₁B

Molecular Weight:350.472748041153

CID:1451177

Borane, trioctyl- Properties

Names and Identifiers

- Borane, trioctyl-
- n-trioctyl borane
- InChIKey： OGJDNTCMTVTFAS-UHFFFAOYSA-N
- Inchi： 1S/C24H51B/c1-4-7-10-13-16-19-22-25(23-20-17-14-11-8-5-2)24-21-18-15-12-9-6-3/h4-24H2,1-3H3
- SMILES： B(CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

Exact Mass: 349.41223

Experimental Properties

PSA: 0

Borane, trioctyl- Related Literature

1. A non-dissociative open-flask hydroboration with ammonia borane: ready synthesis of ammonia–trialkylboranes and aminodialkylboranes

P. Veeraraghavan Ramachandran,Michael P. Drolet,Ameya S. Kulkarni Chem. Commun. 2016 52 11897
2. Preparation of organoboranes: reagents for organic synthesis

K. Smith Chem. Soc. Rev. 1974 3 443
3. Synthetically useful carbon–carbon and carbon–sulphur bond construction mediated by carbon- and sulphur-centred radicals in water and aqueous media

Al Postigo RSC Adv. 2011 1 14
4. The chemistry of organoborates. Part 7. Protonation studies of alkynyltrialkylborates

Andrew Pelter,Colin R. Harrison,Chitti Subrahmanyam,David Kirkpatrick J. Chem. Soc. Perkin Trans. 1 1976 2435
5. 477. Thermochemistry of organoboron compounds. Part VI. The heats of reaction of diborane with olefins

J. E. Bennett,H. A. Skinner J. Chem. Soc. 1961 2472
6. Novel approach to the high-yield synthesis of tertiary alcohols using organoboranes

Rosemary J. Hughes,Andrew Pelter,Keith Smith J. Chem. Soc. Chem. Commun. 1974 863a
7. Computational thermochemistry: extension of Benson group additivity approach to organoboron compounds and reliable predictions of their thermochemical properties

Hannu T. Vuori,J. Mikko Rautiainen,Erkki T. Kolehmainen,Heikki M. Tuononen Dalton Trans. 2022 51 15816

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